Cas no 486460-32-6 (Sitagliptin)

• Product Name: Sitagliptin
• CAS No: 486460-32-6
• MF: C₁₆H₁₅F₆N₅O
• MW: 407.313623666763
• MDL: MFCD09838015
• CID: 68276
• PubChem ID: 4369359
• Update Time: 2026-01-22

Sitagliptin Chemical and Physical Properties

Names and Identifiers

• Sitagliptin
• (3R)-3-Amino-1-[3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
• Sitagliptin intermediate
• Sitagliptin phosphate monohydrate
• (3R)-3-Amino-1-[3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,2,4-riazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-rifluorophenyl)
• C16H15F6N5O
• Sitagliptin Phosphate(free base)
• Janumet
• MK0431
• MK-0431
• Unii-qfp0p1dv7z
• Sitagliptin IMpurity
• Januvia
• Xelevia
• Sitagliptin phosphate
• Sitagliptan
• Tesavel
• QFP0P1DV7Z
• (3R)-3-AMINO-1-[3-(TRIFLUOROMETHYL)-5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-7-YL]-4-(2,4,5-TRIFLUOROPHENYL)BUTAN-1-ONE
• (2R)-4-OXO-4-[3-(TRIFLUOROMETHYL)-5,6-DIHYDRO[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-7(8H)-YL]-1-(2,4,5-TRIFLUOROPHENYL)BUTAN-2-AMINE
• (R)-3-AMINO-1-(3-(TRIFLUOROMETHYL)-5,6-DIHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-7(8H)-YL)-4-(2,4,5-TRIFLUOROPHENYL)BUTAN-1-ONE
• (3
• (3R)-3-Amino-1-
• 1,2,4-Triazolo[4,3-a]pyrazine,7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• WHO 8692
• (3R)-3-amino-1-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
• (3R)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one
• BSPBio_002262
• NCGC00178734-03
• AB01563393_01
• MLS006011959
• NCGC00178734-06
• 1,2,4-TRIAZOLO(4,3-A)PYRAZINE-7(8H)-PROPANAMINE, 5,6-DIHYDRO-.GAMMA.-OXO-3-(TRIFLUOROMETHYL)-.ALPHA.-((2,4,5-TRIFLUOROPHENYL)METHYL)-, (.ALPHA.R)-
• (3R)-3-amino-1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[3,4-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one hydrochloride
• sitagliptinum
• NS00000425
• EX-A2816
• Sitagliptin [INN]
• SITAGLIPTIN [WHO-DD]
• MFCD09838015
• Z1521553713
• SITAGLIPTIN [VANDF]
• DB01261
• (2r)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a] pyrazin-7(8h)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine
• LEZ763
• 486460-32-6
• SITAGLIPTIN [HSDB]
• (R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine
• (2R)-4-OXO-4-[3-(TRIFLUOROMETHYL)-5,6-DIHYDRO[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-7(8H)-YL]-1-(2,4,5-TRIFLUOROPHENYL)BUTAN-2-A MINE
• HMS2093F20
• BDBM11162
• CHEMBL1422
• SITAGLIPTIN [EMA EPAR]
• Sitagliptin; MK0431
• SITAGLIPTIN [MI]
• EN300-119510
• Q-201711
• AR-270/43507782
• SR-05000001748
• (2R)-4-oxo-4-
• 1x70
• BRD-K19416115-001-01-2
• 1,2,4-TRIAZOLO(4,3-A)PYRAZINE-7(8H)-PROPANAMINE, 5,6-DIHYDRO-gamma-OXO-3-(TRIFLUOROMETHYL)-alpha-((2,4,5-TRIFLUOROPHENYL)METHYL)-, (alphaR)-
• GTPL6286
• AS-19118
• (2r)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-1-(2,4,5-trifluorophenyl)butan-2-a
• (1R)-3-oxo-3-[3-(trifluoroethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorobenzyl)propylamine
• NSC813215
• A25516
• 3-oxo-1-(2,4,5-trifluorobenzyl)-3-(3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)propylamine
• sitagliptine
• ZITUVIMET COMPONENT SITAGLIPTIN
• LEZ-763
• CCG-268731
• 7-((3R)-3-Amino-1-oxo-4-(2,4,5-trifluorophenyl)buyl)-5,6,7,8-tetrahydro-3-trifluoromethyl)-1,4-triazolo(4,3-a)
• Sitagliptin (Prop.INN)
• (2R)-4-OXO-4-(3-(TRIFLUOROMETHYL)-5,6-DIHYDRO(1,2,4)TRIAZOLO(4,3-A)PYRAZIN-7(8H)-YL)-1-(2,4,5-TRIFLUOROPHENYL)BUTAN-2-AMINE
• LEZ 763
• SITAGLIPTIN [USAN]
• 7-[(3r)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine
• NSC-813215
• NCGC00178734-13
• Sitagliptin (13)
• Q419832
• HY-13749
• Q-101366
• (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
• SMR002546724
• AKOS015888724
• 4-oxo-4-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-amine
• AMY6930
• DTXCID30120063
• DTXSID70197572
• HSDB 7516
• CHEBI:40237
• Sitagliptin (Metformin,MK-0431)
• SBI-0206871.P001
• S5079
• SCHEMBL17783
• Sitagliptin 100 microg/mL in Acetonitrile
• Sitagliptin [USAN:INN:BAN]
• sitagliptina
• 790712-60-6
• BRD-K19416115-001-03-8
• (3R)-3-amino-1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;(R)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one
• SR-05000001748-1
• D08516
• 1,2,4-Triazolo(4,3-a)pyrazine, 7-((3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl)-5,6,7,8-tetrahydor-3-(trifluoromethyl)-
• Zituvio
• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-alpha]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine
• EC 690-730-1
• BRD-K19416115-001-05-3
• Sitagliptin (USAN/INN)
• GLXC-15213
• BRD-K19416115-366-02-7

• MDL： MFCD09838015
• Inchi： 1S/C16H15F6N5O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22/h4,6,9H,1-3,5,7,23H2/t9-/m1/s1
• InChI Key： MFFMDFFZMYYVKS-SECBINFHSA-N
• SMILES： FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F

Computed Properties

• Exact Mass: 407.11800
• Monoisotopic Mass: 407.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77
• XLogP3: 0.7

Experimental Properties

• Color/Form: White solid powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 529.905°C at 760 mmHg
• Flash Point: 274.3±32.9 °C
• Refractive Index: 1.59
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(122.76 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 77.04000
• LogP: 2.65470
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Sitagliptin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Sitagliptin

Professional Introduction to Sitagliptin (CAS No: 486460-32-6)

Sitagliptin, a pharmacologically significant compound with the chemical name (R)-3-amino-1-(3-trifluoromethyl-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)propan-1-one, is widely recognized for its role in the management of type 2 diabetes mellitus. The compound is identified by its unique Chemical Abstracts Service (CAS) number, 486460-32-6, which distinguishes it in the vast repository of chemical substances. This introduction delves into the pharmacological profile, clinical applications, and recent advancements in the research surrounding Sitagliptin.

The mechanism of action of Sitagliptin revolves around its inhibition of dipeptidyl peptidase-4 (DPP-4), an enzyme crucial in the regulation of glucose homeostasis. By inhibiting DPP-4, Sitagliptin enhances the activity of endogenous incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones play a pivotal role in stimulating insulin secretion from pancreatic beta cells in response to elevated blood glucose levels, while simultaneously suppressing glucagon secretion from alpha cells. This dual action contributes to improved glycemic control without inducing hypoglycemia.

Recent studies have highlighted the enduring efficacy and safety profile of Sitagliptin in long-term therapeutic regimens. A comprehensive meta-analysis published in the *Journal of Clinical Endocrinology & Metabolism* synthesized data from multiple randomized controlled trials (RCTs), demonstrating that Sitagliptin consistently reduces hemoglobin A1c (HbA1c) levels by approximately 0.7% compared to placebo. Moreover, the analysis noted that Sitagliptin achieves this effect with a favorable side effect profile, primarily gastrointestinal discomfort and headache, which are generally mild and transient.

Advances in understanding the pharmacokinetic properties of Sitagliptin have further solidified its position as a cornerstone in diabetes management. The compound exhibits high oral bioavailability (approximately 51%), meaning it is effectively absorbed after ingestion. Its plasma half-life is approximately 13 hours, allowing for once-daily dosing, which enhances patient compliance. Notably, Sitagliptin’s absorption is not significantly affected by food intake, offering flexibility in administration timing.

Emerging research has begun to explore the potential benefits of Sitagliptin beyond glycemic control. Studies have suggested that Sitagliptin may possess cardioprotective properties. For instance, a study published in *Diabetes Care* reported that patients treated with Sitagliptin showed reduced risk of cardiovascular events compared to those on placebo or other antidiabetic agents. This observation aligns with the growing interest in drugs that offer pleiotropic effects—addressing multiple physiological pathways simultaneously.

The molecular structure of Sitagliptin (CAS No: 486460-32-6) is meticulously designed to optimize its interaction with the DPP-4 enzyme. The presence of a trifluoromethyl group at position 3 of the triazolopyrazine ring enhances binding affinity while minimizing off-target effects. This structural feature underscores the importance of rational drug design in developing compounds with high specificity and efficacy.

Recent clinical trials have expanded the therapeutic applications of Sitagliptin into other metabolic disorders. A notable study published in *The Lancet* investigated its effects on non-alcoholic fatty liver disease (NAFLD), a condition often comorbid with type 2 diabetes. The findings indicated that Sitagliptin may attenuate liver inflammation and improve liver function tests, suggesting potential benefits beyond glucose regulation.

The development of novel formulations and delivery systems for Sitagliptin continues to evolve, aiming to enhance patient convenience and therapeutic outcomes. Extended-release formulations have been introduced to provide sustained drug release over an extended period, further improving compliance rates among patients. Additionally, combination therapies involving Sitagliptin with other antidiabetic agents are being explored to address unmet needs in diabetes management.

The global market forSitagliptin has been shaped by its robust clinical evidence and regulatory approvals across numerous countries. Its commercial success has spurred ongoing research into derivatives and next-generation DPP-4 inhibitors that may offer improved efficacy or reduced side effects. As diabetes prevalence continues to rise worldwide, compounds likeSitagliptin remain indispensable tools in combating this chronic condition.

In conclusion,Sitagliptin (CAS No: 486460-32-6) stands as a testament to modern pharmaceutical innovation in diabetes management. Its well-established mechanism of action, proven efficacy, and expanding therapeutic applications underscore its significance as a first-line treatment option for type 2 diabetes mellitus. With ongoing research exploring its broader metabolic benefits and novel delivery systems,Sitagliptin is poised to remain at the forefront of antidiabetic therapy for years to come.